![molecular formula C25H31N3O4S2 B2966767 4-[butyl(ethyl)sulfamoyl]-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide CAS No. 536733-35-4](/img/structure/B2966767.png)
4-[butyl(ethyl)sulfamoyl]-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide
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Description
4-[butyl(ethyl)sulfamoyl]-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C25H31N3O4S2 and its molecular weight is 501.66. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
Compounds incorporating thiazole and sulfamoyl benzamide structures have been synthesized and evaluated for their antimicrobial properties. For instance, new approaches for the synthesis of thiazoles and their fused derivatives have shown significant in vitro antimicrobial activity against bacterial and fungal isolates, including Escherichia coli, Xanthomonas citri, Aspergillus fumigatus, Rhizoctonia solani, and Fusarium oxysporum (Wardkhan et al., 2008). Similarly, other studies have synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds, demonstrating antimicrobial activity against various bacteria and fungi (Sarvaiya et al., 2019).
Inhibition of Carbonic Anhydrases
Aromatic sulfonamide inhibitors have been prepared and assayed as inhibitors of carbonic anhydrase isoenzymes, displaying nanomolar half maximal inhibitory concentration (IC50) values. This indicates their potential as pharmacological agents targeting carbonic anhydrases involved in various physiological and pathological processes (Supuran et al., 2013).
Synthesis of Fused Derivatives and Biological Studies
Research into the synthesis of 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives and their characterization through spectral studies and crystal structure analysis has also been conducted. These compounds have been evaluated for their in vitro biological activities, including antioxidant and antibacterial properties, showcasing the versatility of thiazole-containing compounds in medicinal chemistry (Karanth et al., 2019).
Properties
IUPAC Name |
4-[butyl(ethyl)sulfamoyl]-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31N3O4S2/c1-5-8-17-28(6-2)34(30,31)22-15-11-20(12-16-22)24(29)27-25-26-23(18(4)33-25)19-9-13-21(14-10-19)32-7-3/h9-16H,5-8,17H2,1-4H3,(H,26,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHYPIPBRLJHSLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C)C3=CC=C(C=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
501.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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